Cas no 1167056-35-0 (5-chloro-1H-pyrrolo[2,3-c]pyridine-3-carbaldehyde)

• Product Name: 5-chloro-1H-pyrrolo[2,3-c]pyridine-3-carbaldehyde
• CAS No: 1167056-35-0
• MF: C₈H₅ClN₂O
• MW: 180.59110045433
• MDL: MFCD12405177
• CID: 2083358
• PubChem ID: 53399631
• Update Time: 2025-10-25

5-chloro-1H-pyrrolo[2,3-c]pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-6-azaindole-3-carboxaldehyde
• 5-CHLORO-1H-PYRROLO[2,3-C]PYRIDINE-3-CARBALDEHYDE
• AKOS022706729
• 1167056-35-0
• EN300-1087126
• CS-0441562
• DB-332938
• Z1255466378
• 1H-Pyrrolo[2,3-c]pyridine-3-carboxaldehyde, 5-chloro-
• 5-chloro-1H-pyrrolo(2,3-c)pyridine-3-carbaldehyde
• SWB05635
• 976-394-1
• 5-chloro-1H-pyrrolo[2,3-c]pyridine-3-carbaldehyde

• MDL： MFCD12405177
• Inchi： 1S/C8H5ClN2O/c9-8-1-6-5(4-12)2-10-7(6)3-11-8/h1-4,10H
• InChI Key： DFZXAWKVLLHTLG-UHFFFAOYSA-N
• SMILES： ClC1=CC2C(C=O)=CNC=2C=N1

Computed Properties

• Exact Mass: 180.0090405g/mol
• Monoisotopic Mass: 180.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.521±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.2 g/l) (25 º C),

Additional information on 5-chloro-1H-pyrrolo[2,3-c]pyridine-3-carbaldehyde

Recent Advances in the Application of 5-Chloro-1H-pyrrolo[2,3-c]pyridine-3-carbaldehyde (CAS: 1167056-35-0) in Chemical Biology and Pharmaceutical Research

The compound 5-chloro-1H-pyrrolo[2,3-c]pyridine-3-carbaldehyde (CAS: 1167056-35-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic aldehyde serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibition and other therapeutic pathways. Recent studies have highlighted its potential in the design of novel anticancer, anti-inflammatory, and antimicrobial agents, making it a compound of considerable interest to researchers.

One of the most notable applications of 5-chloro-1H-pyrrolo[2,3-c]pyridine-3-carbaldehyde is its role in the synthesis of kinase inhibitors. Kinases are critical regulators of cellular processes, and their dysregulation is implicated in numerous diseases, including cancer. Researchers have utilized this compound to develop selective inhibitors for kinases such as JAK2 and EGFR, which are pivotal in oncogenic signaling pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this aldehyde exhibited potent inhibitory activity against JAK2, with IC50 values in the nanomolar range, suggesting its potential as a scaffold for next-generation kinase inhibitors.

In addition to its role in kinase inhibition, 5-chloro-1H-pyrrolo[2,3-c]pyridine-3-carbaldehyde has been explored for its antimicrobial properties. A recent investigation published in Bioorganic & Medicinal Chemistry Letters revealed that certain derivatives of this compound displayed significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, highlighting its potential as a lead structure for novel antibiotics.

Another promising area of research involves the use of this compound in the development of anti-inflammatory agents. A 2022 study in European Journal of Medicinal Chemistry reported that derivatives of 5-chloro-1H-pyrrolo[2,3-c]pyridine-3-carbaldehyde exhibited potent inhibition of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its utility in designing therapeutics for chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

Despite its promising applications, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of derivatives derived from 5-chloro-1H-pyrrolo[2,3-c]pyridine-3-carbaldehyde. Recent advancements in computational chemistry and structure-activity relationship (SAR) studies have provided valuable insights into modifying its scaffold to enhance bioavailability and reduce off-target effects. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinically viable candidates.

In conclusion, 5-chloro-1H-pyrrolo[2,3-c]pyridine-3-carbaldehyde (CAS: 1167056-35-0) represents a versatile and valuable building block in medicinal chemistry. Its applications in kinase inhibition, antimicrobial therapy, and anti-inflammatory drug development underscore its potential to address unmet medical needs. Continued research and innovation in this area are likely to yield novel therapeutics with significant clinical impact.